![molecular formula C16H16N6O B2960880 (4-((1H-imidazol-1-yl)methyl)phenyl)(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)methanone CAS No. 2178772-15-9](/img/structure/B2960880.png)
(4-((1H-imidazol-1-yl)methyl)phenyl)(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1,3-diazole . Imidazole has become an important synthon in the development of new drugs . The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature .
Chemical Reactions Analysis
The chemical reactions of a compound depend on its functional groups. Imidazole-containing compounds have been shown to be strongly effective against Aspergillus fumigatus, the causative agent for the disease pulmonary aspergillosis .Scientific Research Applications
Antimicrobial Activity
Imidazole derivatives show different biological activities such as antibacterial and antimycobacterial activities . They can be used in the development of new drugs to overcome antimicrobial resistance problems .
Anti-inflammatory Activity
Imidazole derivatives have been reported to possess anti-inflammatory properties . They can be used in the treatment of conditions characterized by inflammation.
Antitumor Activity
Imidazole derivatives have shown potential in the treatment of cancer . They can be used in the development of new anticancer drugs .
Antidiabetic Activity
Imidazole derivatives have been reported to possess antidiabetic properties . They can be used in the treatment of diabetes .
Antiallergic Activity
Imidazole derivatives have been reported to possess antiallergic properties . They can be used in the treatment of allergic reactions .
Antipyretic Activity
Imidazole derivatives have been reported to possess antipyretic properties . They can be used in the treatment of fever .
Antiviral Activity
Imidazole derivatives have been reported to possess antiviral properties . They can be used in the treatment of viral infections .
Antioxidant Activity
Imidazole derivatives have been reported to possess antioxidant properties . They can be used in the treatment of conditions characterized by oxidative stress .
Mechanism of Action
properties
IUPAC Name |
[4-(imidazol-1-ylmethyl)phenyl]-[3-(triazol-2-yl)azetidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N6O/c23-16(21-10-15(11-21)22-18-5-6-19-22)14-3-1-13(2-4-14)9-20-8-7-17-12-20/h1-8,12,15H,9-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIHAZAYRZMQTAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC=C(C=C2)CN3C=CN=C3)N4N=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-((1H-imidazol-1-yl)methyl)phenyl)(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.